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Compound of Interest

Compound Name: Humulane

Cat. No.: B1235185

Humulane, a naturally occurring sesquiterpene, is a common component in various research
and development applications. As with any laboratory chemical, proper handling and disposal
are paramount to ensure the safety of personnel and the protection of the environment. This
guide provides essential safety information and a step-by-step procedure for the proper
disposal of humulane in a laboratory setting.

Immediate Safety and Handling Precautions

Before handling humulane, it is crucial to be aware of its potential hazards. Humulane is a
combustible liquid that can cause skin and eye irritation, and may also lead to respiratory
irritation.[1][2] Therefore, always handle this compound in a well-ventilated area, preferably
within a fume hood.[3] Personal protective equipment (PPE), including safety goggles,
chemical-resistant gloves, and a lab coat, should be worn at all times.[3]

In the event of exposure:

« Skin Contact: Immediately wash the affected area with plenty of soap and water. If irritation
persists, seek medical attention.[1]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do so. Continue rinsing and seek medical attention if irritation persists.

[1]
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 Inhalation: Move the individual to fresh air and ensure they are comfortable for breathing. If
respiratory symptoms develop, seek medical advice.[1]

Humulane Properties Relevant to Disposal

Understanding the physical and chemical properties of humulane is essential for its safe

disposal.
Property Value Citation
Physical State Liquid [1]
Appearance Characteristic Color [1]
Odor Woody [4]
Flash Point 90.0 °C (194.0 °F) Closed Cup  [1]
Solubility Soluble in water and ethanol [4]

Step-by-Step Disposal Protocol

The disposal of humulane, as with other volatile organic compounds, must adhere to local,
state, and federal regulations.[5] Do not pour humulane down the drain or dispose of it in the
regular trash.[6]

1. Waste Segregation and Collection:

» Waste Stream: Designate a specific waste container for "Non-halogenated Organic
Solvents." Humulane should be collected in this stream.[7]

o Container: Use a clearly labeled, non-reactive, and sealable container.[6] The container must
be compatible with organic solvents.

o Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full
chemical name "Humulane,” and the approximate concentration and volume.[8]

2. In-Lab Storage of Waste:
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e Location: Store the sealed waste container in a cool, dry, and well-ventilated area, away from
sources of ignition.[1][3]

e Secondary Containment: It is best practice to keep the waste container within a secondary
containment unit to prevent spills.[9]

e Incompatibilities: Do not mix humulane waste with incompatible materials such as strong
oxidizing agents.[10]

3. Arranging for Disposal:

» Contact Environmental Health and Safety (EHS): Your institution's EHS office is the primary
contact for arranging the final disposal of hazardous waste. They will provide specific
instructions and schedule a pickup.

o Documentation: Complete any required waste disposal forms provided by your EHS
department.

Disposal Workflow

The following diagram illustrates the logical flow for the proper disposal of humulane waste.
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Humulane Disposal Workflow
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Caption: A flowchart outlining the procedural steps for the safe disposal of Humulane.
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By adhering to these procedures, researchers and laboratory professionals can ensure the
safe and compliant disposal of humulane, thereby fostering a secure and environmentally
responsible research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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